Cas no 68959-08-0 (acetic acid; N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide)

• Product name: acetic acid; N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide
• CAS No: 68959-08-0
• MF: C₄₂H₈₃N₃O₃
• MW: 678.126733064651
• CID: 513298
• PubChem ID: 111943

acetic acid; N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide Chemical and Physical Properties

Names and Identifiers

• acetic acid,N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide
• N-[2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl]stearamide monoacetate
• acetic acid
• N-(2-(2-Heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl)stearamide monoacetate
• N-(2-(Heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl)octadecanamide, acetic acid salt
• N-[2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl]octadecanamide acetate (1:1)
• N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide
• Octadecanamide, N-(2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl)-, acetate (1:1)
• Octadecanamide, N-(2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl)-, monoacetate
• NS00090964
• 68959-08-0
• EINECS 273-394-7
• Octadecanamide, N-[2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl]-, monoacetate
• Octadecanamide, N-[2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethyl]-, acetate (1:1)
• DTXSID10887622
• acetic acid; N-[2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethyl]octadecanamide

• Inchi： InChI=1S/C40H79N3O.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-41-35-37-43(39)38-36-42-40(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h3-38H2,1-2H3,(H,42,44);1H3,(H,3,4)
• InChI Key： FXLFJBIVODKHBB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC1=NCCN1CCNC(=O)CCCCCCCCCCCCCCCCC.CC(=O)O

Computed Properties

• Exact Mass: 677.64389
• Monoisotopic Mass: 677.64344352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 35
• Complexity: 665
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 82